Cas no 2679919-23-2 (rac-(1R,2S,5S)-2-aminobicyclo3.3.1nonan-9-one)
rac-(1R,2S,5S)-2-aminobicyclo3.3.1nonan-9-one Chemical and Physical Properties
Names and Identifiers
-
- 2679919-23-2
- EN300-28270743
- rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one
- rac-(1R,2S,5S)-2-aminobicyclo3.3.1nonan-9-one
-
- Inchi: 1S/C9H15NO/c10-8-5-4-6-2-1-3-7(8)9(6)11/h6-8H,1-5,10H2/t6-,7+,8-/m1/s1
- InChI Key: BZWVRROMTXKTDF-GJMOJQLCSA-N
- SMILES: O=C1[C@@H]2CCC[C@H]1[C@@H](CC2)N
Computed Properties
- Exact Mass: 153.115364102g/mol
- Monoisotopic Mass: 153.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 43.1Ų
rac-(1R,2S,5S)-2-aminobicyclo3.3.1nonan-9-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28270743-1g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 1g |
$2152.0 | 2023-09-09 | ||
| Enamine | EN300-28270743-5g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 5g |
$6239.0 | 2023-09-09 | ||
| Enamine | EN300-28270743-10g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 10g |
$9252.0 | 2023-09-09 | ||
| Enamine | EN300-28270743-0.05g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 95.0% | 0.05g |
$1807.0 | 2025-03-19 | |
| Enamine | EN300-28270743-0.1g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 95.0% | 0.1g |
$1893.0 | 2025-03-19 | |
| Enamine | EN300-28270743-0.25g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 95.0% | 0.25g |
$1980.0 | 2025-03-19 | |
| Enamine | EN300-28270743-0.5g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 95.0% | 0.5g |
$2066.0 | 2025-03-19 | |
| Enamine | EN300-28270743-1.0g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 95.0% | 1.0g |
$2152.0 | 2025-03-19 | |
| Enamine | EN300-28270743-2.5g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 95.0% | 2.5g |
$4216.0 | 2025-03-19 | |
| Enamine | EN300-28270743-5.0g |
rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one |
2679919-23-2 | 95.0% | 5.0g |
$6239.0 | 2025-03-19 |
rac-(1R,2S,5S)-2-aminobicyclo3.3.1nonan-9-one Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on rac-(1R,2S,5S)-2-aminobicyclo3.3.1nonan-9-one
Comprehensive Overview of rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one (CAS No. 2679919-23-2)
The compound rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one (CAS No. 2679919-23-2) is a bicyclic organic molecule with significant potential in pharmaceutical and chemical research. Its unique structural features, including a bicyclo[3.3.1]nonane skeleton and an amino functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and asymmetric synthesis.
One of the key reasons for the growing interest in rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one is its role in the development of chiral catalysts and ligands. The presence of both amino and ketone functionalities allows for versatile chemical transformations, making it a sought-after building block in organic synthesis. Recent studies have highlighted its potential in creating novel therapeutic agents, particularly in the field of neurology and metabolic disorders.
The stereochemistry of rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one is another area of focus. The "rac" prefix indicates that this compound is a racemic mixture, containing both enantiomers. This property is particularly useful in enantioselective synthesis, where researchers can separate and utilize individual enantiomers for specific applications. The demand for enantiomerically pure compounds in the pharmaceutical industry has further driven the popularity of this molecule.
In addition to its pharmaceutical applications, rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one is also explored in material science. Its rigid bicyclic structure contributes to the stability of polymers and other advanced materials. Researchers are investigating its potential in creating high-performance polymers with enhanced thermal and mechanical properties.
The synthesis of rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in green chemistry have led to more sustainable synthetic routes, reducing the environmental impact of its production. This aligns with the global trend toward eco-friendly chemical processes.
Another hot topic related to this compound is its potential in AI-driven drug discovery. With the rise of machine learning and computational chemistry, researchers are using algorithms to predict the biological activity of derivatives of rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one. This approach accelerates the identification of promising drug candidates, reducing the time and cost associated with traditional methods.
The market for rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one is expected to grow significantly in the coming years, driven by its expanding applications in pharmaceuticals and materials science. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demand from research institutions and pharmaceutical developers.
For researchers working with rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings.
In summary, rac-(1R,2S,5S)-2-aminobicyclo[3.3.1]nonan-9-one (CAS No. 2679919-23-2) is a versatile and valuable compound with wide-ranging applications in drug discovery, asymmetric synthesis, and material science. Its unique structural properties and potential for innovation make it a focal point for researchers and industry professionals alike.
2679919-23-2 (rac-(1R,2S,5S)-2-aminobicyclo3.3.1nonan-9-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)